Cas no 2228510-18-5 (5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228510-18-5
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 6508633
• PubChem ID: 165850934
• Update Time: 2025-08-04

5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine
• EN300-1800937
• 2228510-18-5

• Inchi： 1S/C10H15N5O/c1-6-8(10(16-4)15(3)13-6)9-7(11)5-12-14(9)2/h5H,11H2,1-4H3
• InChI Key： YAASFKXIYNIWAV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 221.12766012g/mol
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.9Ų

Additional information on 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-amine

5-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)-1-Methyl-1H-Pyrazol-4-Am

The compound with CAS No. 2228510-18-5, known as 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-am, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique properties and applications in drug design and material science.

Pyrazole derivatives have been a focal point of research due to their ability to act as versatile scaffolds in medicinal chemistry. The structure of this compound includes two pyrazole rings, one of which is substituted with a methoxy group at position 5 and methyl groups at positions 1 and 3. The second pyrazole ring is substituted with a methyl group at position 1 and an amine group at position 4. This unique substitution pattern contributes to the compound's stability, bioavailability, and potential pharmacological activity.

Recent studies have highlighted the importance of pyrazole-based compounds in the development of novel therapeutics. For instance, researchers have explored the role of this compound in modulating enzyme activity and its potential as an inhibitor in various biological pathways. Its ability to interact with specific protein targets makes it a promising candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-am involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole rings through condensation reactions and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly enhance the efficiency and yield of this process.

In terms of applications, this compound has shown potential in the field of materials science as well. Its aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent advancements in thin-film transistor technology have demonstrated the feasibility of incorporating such pyrazole derivatives into high-performance devices.

Moreover, pyrazole-based compounds like this one are being investigated for their role in green chemistry. Their ability to act as catalysts or precursors in environmentally friendly synthetic routes aligns with the growing demand for sustainable chemical processes. Researchers are exploring their use in reducing waste generation and improving energy efficiency in industrial settings.

The structural versatility of 5-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-4-am also makes it a valuable tool in analytical chemistry. Its unique UV-vis absorption properties enable its use as a chromophore in sensing applications, where it can serve as a sensitive indicator for detecting specific analytes or environmental changes.

In conclusion, CAS No. 2228510-18-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its role in drug discovery, materials science, green chemistry, and analytical chemistry underscores its significance in contemporary research. As advancements continue to unfold, this compound is poised to contribute even more to the development of innovative solutions addressing global challenges.